N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-(phenylsulfanyl)acetamide

• Molecular Formula: C17H14F4N2O4S
• Molecular Weight: 418.4 g/mol
• IUPAC Name: N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C17H14F4N2O4S/c18-16(19)17(20,21)10-27-13-7-11(6-12(8-13)23(25)26)22-15(24)9-28-14-4-2-1-3-5-14/h1-8,16H,9-10H2,(H,22,24)
• InChI Key: FWFDUPJKYCWQBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC(=CC(=C2)OCC(C(F)F)(F)F)[N+](=O)[O-]

Description

N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-(phenylsulfanyl)acetamide is a complex organic compound characterized by its unique chemical structure. This compound is known for its potential applications in various scientific fields, including chemistry, biology, and medicine. Its structure comprises a nitro group, a tetrafluoropropoxy group, and a phenylsulfanyl group, making it a subject of interest for researchers.

Preparation Methods

The synthesis of N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-(phenylsulfanyl)acetamide involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the intermediate compounds, followed by their combination under controlled conditions. Industrial production methods may involve the use of advanced techniques such as high-pressure reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-(phenylsulfanyl)acetamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe for studying enzyme interactions or as a precursor for the development of new drugs. In medicine, its unique structure allows for the exploration of its potential therapeutic effects. Additionally, it has industrial applications in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-(phenylsulfanyl)acetamide involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates, which may interact with cellular components. The tetrafluoropropoxy group enhances the compound’s stability and bioavailability, while the phenylsulfanyl group may facilitate binding to target proteins. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-2-(phenylsulfanyl)acetamide can be compared with similar compounds such as N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]-3-iodobenzamide and 2-(3-methylphenoxy)-N-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]acetamide These compounds share structural similarities but differ in their functional groups, leading to variations in their chemical properties and applications